2,5-Dichloro-3-methylpyridine
Cat. No. B1300166
M. Wt: 162.01 g/mol
InChI Key: HZOPYQZRWCJGDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04665186
Procedure details
21.4 g of the 4-formyl-2-methyl-2,4,4-trichlorobutyronitrile obtained in 1) are heated for 4 to 5 hours to 145° C. while introducing a weak stream of dry HCl gas. After it has cooled, the dark melt is subject to steam distillation, affording 9.9 g of 2,5-dichloro-3-methylpyridine in the form of colorless crystals (recrystallized from CH3OH/H2O in the volume ratio of 4:1).
Name
4-formyl-2-methyl-2,4,4-trichlorobutyronitrile
Quantity
21.4 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([C:3]([Cl:11])(Cl)[CH2:4][C:5]([CH3:9])(Cl)[C:6]#[N:7])=O.[ClH:12]>>[Cl:12][C:6]1[C:5]([CH3:9])=[CH:4][C:3]([Cl:11])=[CH:1][N:7]=1
|
Inputs
Step One
|
Name
|
4-formyl-2-methyl-2,4,4-trichlorobutyronitrile
|
|
Quantity
|
21.4 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)C(CC(C#N)(Cl)C)(Cl)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
145 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After it has cooled
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the dark melt is subject to steam distillation
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=NC=C(C=C1C)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.9 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
